2-(4-chlorophenoxy)-1-(2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)ethanone

• IUPAC Name: 2-(4-chlorophenoxy)-1-(2-methylsulfanyl-4,5-dihydroimidazol-1-yl)ethanone
• InChI: InChI=1S/C12H13ClN2O2S/c1-18-12-14-6-7-15(12)11(16)8-17-10-4-2-9(13)3-5-10/h2-5H,6-8H2,1H3
• InChI Key: XEINWSQQVMNCNA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NCCN1C(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C12H13ClN2O2S
• Molecular Weight: 284.76 g/mol
• CAS No.: 851863-43-9

Description

Molecular Formula: C₁₂H₁₃ClN₂OS Average Mass: 268.759 g/mol Monoisotopic Mass: 268.043712 g/mol ChemSpider ID: 3616215

This compound features a 4,5-dihydroimidazole core substituted with a methylthio (-SMe) group at position 2 and a 2-(4-chlorophenoxy)ethanone moiety at position 1. The chlorophenoxy group introduces aromatic and electron-withdrawing characteristics, while the methylthio substituent contributes to lipophilicity. Its structural uniqueness lies in the combination of these functional groups, which may influence reactivity, solubility, and biological interactions .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Substituent Variations on the Imidazole Core

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Substituents (Position)	Key Functional Groups	ChemSpider ID/RN
2-(4-Chlorophenoxy)-1-(2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)ethanone	C₁₂H₁₃ClN₂OS	2-(methylthio), 1-(chlorophenoxy)	Ethanone, Chlorophenyl, Dihydroimidazole	3616215
(4-Chlorophenyl)(2-phenyl-4,5-dihydro-1H-imidazol-1-yl)methanone	C₁₆H₁₃ClN₂O	2-phenyl, 1-(chlorobenzoyl)	Benzoyl, Chlorophenyl, Dihydroimidazole	54941-80-9
2-[(2-Chlorophenyl)methylsulfanyl]-1-(4-chlorophenyl)sulfonyl-4,5-dihydroimidazole	C₁₇H₁₄Cl₂N₂O₂S₂	2-(chlorobenzylthio), 1-(sulfonyl)	Sulfonyl, Thioether, Dihydroimidazole	868217-80-5
2-(4-Chlorophenyl)-1,4,5-triphenyl-1H-imidazole	C₂₇H₂₀ClN₂	4-Cl-phenyl, 1,4,5-triphenyl	Aromatic Imidazole, Chlorophenyl	Not specified

Key Observations :

Aromatic vs. Aliphatic Ketones: The target compound’s ethanone group (C=O adjacent to CH₂) contrasts with the benzoyl group (C=O directly attached to an aromatic ring) in . Ethanone derivatives may exhibit greater conformational flexibility, while benzoyl groups enhance π-π stacking interactions .

Sulfur-Containing Groups: Methylthio (-SMe) in the target compound vs. sulfonyl (-SO₂-) in .

Chlorophenyl Placement: The target compound’s 4-chlorophenoxy group is linked via an ether oxygen, whereas and feature chlorophenyl groups directly attached to the core. This ether linkage may reduce steric hindrance and alter metabolic stability .

Physicochemical and Reactivity Trends

Lipophilicity :

• The methylthio group in the target compound increases logP compared to sulfonyl-containing analogs .

The ethanone group in the target compound may participate in keto-enol tautomerism, affecting reactivity .

Biological Implications :

• While biological data for the target compound is unavailable, structurally related imidazole derivatives (e.g., ) show antiproliferative activity. Substituent electronegativity and steric bulk are critical for target binding .